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Compound of Interest

Compound Name: 3-Amino-4-bromophenol

Cat. No.: B174537

For Immediate Release

This technical guide offers an in-depth overview of the safety and hazard profile of 3-Amino-4-
bromophenol (CAS No. 100367-37-1), a chemical intermediate of interest to researchers,
scientists, and professionals in drug development. This document compiles available safety
data, outlines standardized experimental protocols for hazard determination, and provides
visual aids to illustrate key safety and experimental concepts.

GHS Hazard Classification and Safety Profile

3-Amino-4-bromophenol is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS) with the following hazards.[1][2] It is crucial for personnel
handling this substance to be fully aware of these potential risks and to take appropriate safety
precautions.

Signal Word: Warning[1][2]
Pictograms:

o lrialt text

Hazard Statements:

e H315: Causes skin irritation.[1][2]
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e H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets provided by suppliers. Key recommendations include avoiding breathing
dust, washing skin thoroughly after handling, using only in well-ventilated areas, and wearing
protective gloves, protective clothing, eye protection, and face protection.[2]

Quantitative Toxicological Data

A thorough review of publicly available safety data sheets and toxicological databases indicates
a significant lack of quantitative data for 3-Amino-4-bromophenol. For key toxicological
endpoints such as acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, and
reproductive toxicity, the available documentation consistently reports "no data available.”

This data gap highlights the need for comprehensive toxicological testing to establish a
complete safety profile for this compound. Researchers should handle 3-Amino-4-
bromophenol with a high degree of caution, assuming it may have significant toxicity until
proven otherwise.

Toxicological Route of . Value (e.g.,
. Species Reference
Endpoint Exposure LD50, LC50)
Acute Toxicity Oral Not Reported No data available
Dermal Not Reported No data available
Inhalation Not Reported No data available

Carcinogenicity

Not Applicable

Not Reported

No data available [3]

Mutagenicity Not Applicable

Not Reported

No data available

Reproductive )
o Not Applicable
Toxicity

Not Reported

No data available

Experimental Protocols for Hazard Determination
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In the absence of specific experimental data for 3-Amino-4-bromophenol, this section outlines
the standardized and internationally recognized OECD (Organisation for Economic Co-
operation and Development) guidelines for assessing skin and eye irritation. These protocols
represent the current best practices for evaluating the hazards identified for this compound.

Skin Irritation: OECD Test Guideline 404

The acute dermal irritation and corrosion test (OECD 404) is designed to determine the
potential of a substance to cause reversible inflammatory changes to the skin.[4][5][6]

Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal, typically an albino rabbit.[4] An untreated area of the skin serves as a
control. The degree of irritation is evaluated by scoring erythema (redness) and edema
(swelling) at specified intervals.[7]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.[8]

e Dose Application: 0.5 mL of a liquid or 0.5 g of a solid or semi-solid substance is applied to a
small area of clipped skin (approximately 6 cm2) and covered with a gauze patch.[4]

o Exposure: The exposure period is typically 4 hours.[4][9]

o Observation: The skin is examined for erythema and edema and scored at 1, 24, 48, and 72
hours after patch removal. The observation period may be extended up to 14 days to assess
the reversibility of the effects.[4][7]

Eye Irritation: OECD Test Guideline 405

The acute eye irritation and corrosion test (OECD 405) evaluates the potential of a substance
to produce irritation or damage to the eye.[10]

Principle: A single dose of the test substance is applied into the conjunctival sac of one eye of
an experimental animal, usually an albino rabbit.[10][11] The other eye remains untreated and
serves as a control.[10][11] The degree of eye irritation is assessed by scoring lesions of the
cornea, iris, and conjunctivae at specific time points.[8]
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Methodology:

» Animal Selection: Healthy, adult albino rabbits with no pre-existing eye irritation or corneal
defects are selected.[8][12]

e Dose Application: A single dose of the test substance (typically 0.1 mL for liquids or 0.1 g for
solids) is instilled into the conjunctival sac of one eye.[13]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10]
Observations may continue for up to 21 days to evaluate the reversibility of any effects.[12]

e Scoring: Lesions of the cornea (opacity), iris (inflammation), and conjunctivae (redness and
swelling) are scored according to a standardized system.

Visualizations

To further clarify the processes involved in chemical safety assessment and experimental
workflows, the following diagrams are provided.
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Caption: A stepwise workflow for chemical hazard identification and classification.
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Caption: Experimental workflow for the OECD 404 Acute Dermal Irritation test.

Conclusion

While 3-Amino-4-bromophenol has established GHS classifications for skin, eye, and
respiratory irritation, there is a notable absence of quantitative toxicological data. This
necessitates a cautious approach to its handling and use in research and development
settings. The standardized OECD test guidelines provide a clear framework for generating the
necessary data to fully characterize the safety profile of this and other novel chemical entities. It
is imperative that researchers adhere to strict safety protocols, including the use of appropriate
personal protective equipment and engineering controls, when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. 3-AMINO-4-BROMOPHENOL - Safety Data Sheet [chemicalbook.com]
e 3. cochise.edu [cochise.edu]

e 4. oecd.org [oecd.org]

e 5. nucro-technics.com [nucro-technics.com]

e 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 7. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]

8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b174537?utm_src=pdf-body-img
https://www.benchchem.com/product/b174537?utm_src=pdf-body
https://www.benchchem.com/product/b174537?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/3-amino-4-bromophenol-pd180628106851.html
https://www.chemicalbook.com/msds/3-amino-4-bromophenol.htm
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. DERMAL IRRITATION STUDY ACCORDING TO OECD(404) GUIDELINES | PPTX
[slideshare.net]

e 10. oecd.org [oecd.org]

e 11. nucro-technics.com [nucro-technics.com]

e 12. Invivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
e 13. ec.europa.eu [ec.europa.eu]
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Hazard Overview for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174537#3-amino-4-bromophenol-safety-data-sheet-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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